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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of N-
Methylacetanilide. Due to the limited availability of specific experimental data for N-
Methylacetanilide in publicly accessible literature, this document outlines established

experimental protocols for determining these properties, based on methodologies applied to
structurally similar organic compounds.

Quantitative Thermodynamic Data

The following table summarizes the available and predicted thermodynamic properties of N-
Methylacetanilide. It is important to note that experimentally determined values for several key
thermodynamic parameters are not readily found in the literature. In such cases, the table
indicates where data is currently unavailable.
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Property Symbol Value Units Notes
Molar Mass M 149.19 g/mol
Melting Point Tm 101-104 °C
253 at 712
Boiling Point Tb °C
mmHg

146 at 30 mmHg °C

Standard
Data not

Enthalpy of AHf°(s) ] kJ/mol

) ) available
Formation (Solid)
Standard Molar Data not

] S°(s) ) J/(mol-K)

Entropy (Solid) available
Specific Heat Data not

o cp(s) . I(gK)
Capacity (Solid) available
Vapor Pressure Pvap 0.1+0.4at25°C mmHg Predicted

Experimental Protocols for Thermodynamic
Property Determination

This section details the experimental methodologies that can be employed to determine the key
thermodynamic properties of N-Methylacetanilide. The protocols are based on established
techniques for solid organic compounds.

Determination of Standard Enthalpy of Formation by
Combustion Calorimetry

The standard enthalpy of formation of N-Methylacetanilide can be determined indirectly from
its enthalpy of combustion, measured using a bomb calorimeter.

Experimental Procedure:

o Sample Preparation: A pellet of high-purity N-Methylacetanilide (approximately 1 g) is
pressed and accurately weighed.
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Calorimeter Calibration: The calorimeter is calibrated by combusting a certified standard
reference material, such as benzoic acid, to determine the heat capacity of the calorimeter
system.

Bomb Preparation: The N-Methylacetanilide pellet is placed in a crucible within the bomb. A
known mass of water is added to the bomb to ensure saturation of the final atmosphere. The
bomb is then sealed and pressurized with high-purity oxygen to approximately 30 atm.

Combustion: The bomb is placed in the calorimeter, and the sample is ignited. The
temperature change of the water in the calorimeter is recorded with high precision.

Analysis: The energy of combustion is calculated from the temperature rise and the heat
capacity of the calorimeter. Corrections are applied for the heat of formation of nitric acid
(from the nitrogen in the sample) and for the heat of combustion of the fuse wire.

Calculation of Enthalpy of Formation: The standard enthalpy of formation is calculated from
the standard enthalpy of combustion using Hess's Law, along with the known standard
enthalpies of formation of the combustion products (COz, H20, and N2).
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Workflow for Determining Enthalpy of Formation
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Workflow for Determining Enthalpy of Formation
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Determination of Heat Capacity and Standard Molar
Entropy by Adiabatic Calorimetry

The heat capacity of N-Methylacetanilide as a function of temperature can be determined
using an adiabatic calorimeter. The standard molar entropy can then be calculated from the
heat capacity data.

Experimental Procedure:

Sample Preparation: A known mass of crystalline N-Methylacetanilide is sealed in a sample
container.

o Calorimeter Setup: The sample container is placed in an adiabatic calorimeter, which is
designed to minimize heat exchange with the surroundings.

e Heating and Measurement: A precisely measured amount of electrical energy is supplied to
the sample, and the resulting temperature increase is measured. This process is repeated
over a range of temperatures.

o Calculation of Heat Capacity: The heat capacity at each temperature is calculated from the
energy input and the temperature change.

» Calculation of Standard Molar Entropy: The standard molar entropy at 298.15 K is
determined by integrating the heat capacity data from near 0 K to 298.15 K, accounting for
the entropies of any phase transitions.
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Workflow for Heat Capacity and Entropy Determination
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Workflow for Heat Capacity and Entropy Determination
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Determination of Vapor Pressure by the Knudsen
Effusion Method

The vapor pressure of solid N-Methylacetanilide can be measured using the Knudsen effusion
method, which is suitable for substances with low volatility.

Experimental Procedure:

o Sample Preparation: A known mass of N-Methylacetanilide is placed in a Knudsen cell,
which is a small container with a very small orifice of known area.

o Experimental Setup: The Knudsen cell is placed in a high-vacuum chamber and heated to a
constant, known temperature.

o Effusion: The sample effuses through the orifice into the vacuum. The rate of mass loss is
measured over time using a sensitive microbalance.

o Data Collection: The rate of mass loss is determined at several different temperatures.

o Calculation of Vapor Pressure: The vapor pressure at each temperature is calculated from
the rate of mass loss, the area of the orifice, the temperature, and the molar mass of the
substance using the Knudsen-Clausius equation.
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Workflow for Vapor Pressure Determination
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of N-Methylacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189316#n-methylacetanilide-thermodynamic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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